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Compound of Interest

Compound Name: 2-Ethylpyrrolidine

Cat. No.: B092002 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Ethylpyrrolidine, a substituted pyrrolidine, represents a valuable building block for medicinal

chemistry and drug discovery. The pyrrolidine scaffold is a privileged structure found in

numerous natural products and FDA-approved drugs, prized for its ability to introduce three-

dimensional complexity and favorable physicochemical properties into molecules.[1] This

technical guide provides a comprehensive overview of the commercial availability of 2-
Ethylpyrrolidine, its chemical properties, synthesis methodologies, and its potential

applications in drug development, with a focus on the broader context of 2-alkylpyrrolidines.

Commercial Availability
2-Ethylpyrrolidine and its hydrochloride salt are available from a number of chemical suppliers

specializing in research chemicals. The availability, purity, and pricing can vary, and it is

recommended to contact the suppliers directly for the most current information. The following

table summarizes publicly available data from various suppliers.
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Supplier
Product
Name

CAS
Number

Purity
Available
Quantities

Price (USD)

Tyger

Scientific Inc.

2-

Ethylpyrrolidi

ne

1003-28-7 --- 1 g $439.20

Synblock

2-

Ethylpyrrolidi

ne

1003-28-7 ≥ 98%
Contact for

details

Contact for

details

Pharmaffiliate

s

2-

Ethylpyrrolidi

ne

1003-28-7 High Purity
Contact for

details

Contact for

details

Guidechem

2-

Ethylpyrrolidi

ne

1003-28-7 ---
Contact for

details

Contact for

details

Note: Prices and availability are subject to change. It is recommended to verify the information

with the suppliers.

Chemical and Physical Properties
A summary of the key chemical and physical properties of 2-Ethylpyrrolidine is presented in

the table below. This data is compiled from various chemical databases.[2]
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Property Value

Molecular Formula C₆H₁₃N

Molecular Weight 99.17 g/mol

CAS Number 1003-28-7

Boiling Point 122.1 °C at 760 mmHg

Density 0.81 g/cm³

Flash Point 15.5 °C

Refractive Index 1.422

LogP 1.47720

Experimental Protocols: Synthesis of 2-
Alkylpyrrolidines
While a specific, detailed experimental protocol for the synthesis of 2-Ethylpyrrolidine is not

readily available in the public domain, a general method for the synthesis of 2-alkylpyrrolidines

has been described in the literature.[3] One common approach involves the cyclization of ω-

haloamines or the reduction of cyclic imines. Below is a generalized protocol based on the

reduction of a cyclic imine precursor.

General Protocol for the Synthesis of 2-Alkylpyrrolidines via Imine Reduction

Materials:

Appropriate γ-amino ketone or a precursor that can be converted to a cyclic imine.

Reducing agent (e.g., sodium borohydride (NaBH₄), sodium cyanoborohydride (NaBH₃CN),

or catalytic hydrogenation).

Anhydrous solvent (e.g., methanol, ethanol, or tetrahydrofuran).

Acid catalyst (for imine formation, e.g., acetic acid).
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Standard laboratory glassware and equipment for organic synthesis.

Procedure:

Imine Formation: The γ-amino ketone is dissolved in an anhydrous solvent. A catalytic

amount of acid is added to facilitate the intramolecular cyclization to form the corresponding

cyclic imine (a Δ¹-pyrroline derivative). The reaction is typically stirred at room temperature or

gently heated until the formation of the imine is complete, which can be monitored by

techniques such as TLC or GC-MS.

Reduction: The reaction mixture containing the cyclic imine is cooled in an ice bath. The

reducing agent is then added portion-wise to control the reaction temperature.

Reaction Quench and Work-up: After the reduction is complete, the reaction is quenched by

the slow addition of water or a dilute acid solution. The organic solvent may be removed

under reduced pressure.

Extraction and Purification: The aqueous solution is made basic, and the product is extracted

with an organic solvent (e.g., diethyl ether or dichloromethane). The combined organic layers

are dried over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filtered, and the solvent is

evaporated. The crude product is then purified by distillation or column chromatography to

yield the desired 2-alkylpyrrolidine.

General Synthesis of 2-Alkylpyrrolidines

γ-Amino Ketone Cyclic Imine (Δ¹-Pyrroline)

 Intramolecular
Cyclization

(Acid Catalyst) 2-Alkylpyrrolidine

 Reduction
(e.g., NaBH₄)

Click to download full resolution via product page

A generalized synthetic workflow for 2-alkylpyrrolidines.

Role in Drug Development and Biological Activity
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The pyrrolidine ring is a cornerstone in medicinal chemistry, with numerous derivatives

exhibiting a wide range of biological activities, including anticancer, antibacterial, antiviral, and

anti-inflammatory properties.[4][5] While specific biological activity data for 2-Ethylpyrrolidine
is scarce in publicly available literature, the investigation of other 2-alkylpyrrolidine derivatives

provides valuable insights into the potential of this structural motif.

For instance, certain 2-alkylpyrrolidine alkaloids have demonstrated significant biological

activities, including cytolysis and antifungal effects.[4] Furthermore, the introduction of

substituents on the pyrrolidine ring can significantly influence the pharmacological profile.

Structure-activity relationship (SAR) studies on various pyrrolidine-containing compounds have

shown that modifications to the ring and its substituents can modulate binding affinity and

selectivity for various biological targets, such as G-protein coupled receptors.[6]

The lipophilicity and three-dimensional shape imparted by the 2-ethyl group can influence a

molecule's ability to cross cell membranes and interact with protein binding pockets. These are

critical considerations in the design of new therapeutic agents, particularly for central nervous

system (CNS) targets where blood-brain barrier penetration is a key factor.[7]

Structure-Activity Relationship (SAR) Considerations

Pyrrolidine Scaffold

Physicochemical Properties
(Lipophilicity, pKa, 3D Shape)

Substituents
(e.g., 2-Ethyl Group)

Biological Activity
(Potency, Selectivity, ADME)

Click to download full resolution via product page

Logical relationship in drug design involving the pyrrolidine scaffold.
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Conclusion
2-Ethylpyrrolidine is a commercially available building block with potential for application in

the synthesis of novel bioactive molecules. While direct biological data on this specific

compound is limited, the well-established importance of the pyrrolidine scaffold in medicinal

chemistry suggests that 2-Ethylpyrrolidine and its derivatives are of interest for further

investigation. This guide provides a foundational resource for researchers and drug

development professionals interested in utilizing this compound in their research endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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